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Compound of Interest

Compound Name: Potassium tricyanomethanide

Cat. No.: B1589653 Get Quote

For researchers and professionals in drug development and materials science, the selection of

appropriate chemical precursors and components is paramount to achieving desired

experimental outcomes. This guide provides a comprehensive comparison of Potassium
Tricyanomethanide (K[C(CN)3]) and its common alternatives, focusing on their application in

ionic liquids (ILs) for electrochemical double-layer capacitors (EDLCs). The information

presented is supported by experimental data to facilitate informed decision-making.

Physicochemical Properties of Cyano-Based Anions
in Ionic Liquids
Ionic liquids incorporating cyano-based anions are gaining attention due to their unique

properties, such as low viscosity and high conductivity.[1] The performance of these ILs is

significantly influenced by the choice of the anion. Below is a comparison of key

physicochemical properties of imidazolium-based ionic liquids with tricyanomethanide

([C(CN)3]⁻), dicyanamide ([N(CN)2]⁻), tetracyanoborate ([B(CN)4]⁻), and the commonly used

bis(trifluoromethylsulfonyl)imide ([Tf2N]⁻) anions.
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Property
[C(CN)3]⁻
based ILs

[N(CN)2]⁻
based ILs

[B(CN)4]⁻
based ILs

[Tf2N]⁻ based
ILs

Ionic

Conductivity

High (e.g., 9.4

mS cm⁻¹ for

[Im1,4][C(CN)3])

[2]

Generally high Moderate

Lower (e.g., 2.7

mS cm⁻¹ for

[Pyr1,4][Tf2N])[2]

Viscosity
Remarkably

low[3][4]

Low, but can be

higher than

[C(CN)3]⁻ based

ILs[4]

Higher than

[C(CN)3]⁻ and

[N(CN)2]⁻ based

ILs[3]

Higher than

many cyano-

based ILs[5]

Electrochemical

Stability

Moderate anodic

stability[6]

Higher anodic

stability than

[C(CN)3]⁻[6]

Highest anodic

stability among

the cyano-

anions[6]

High (e.g., up to

3.5 V for [Pyr1,4]

[Tf2N])[2]

Density

Decreases with

an increasing

number of -CN

groups[3]

Generally lower

than [C(CN)3]⁻

based ILs[3]

Higher than

[C(CN)3]⁻ and

[N(CN)2]⁻ based

ILs[3]

Typically high

Performance in Electrochemical Double-Layer
Capacitors (EDLCs)
The unique properties of tricyanomethanide-based ionic liquids translate to distinct

performance characteristics when used as electrolytes in EDLCs. A key advantage is their

ability to deliver high power due to their high ionic conductivity.
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Performance Metric [Pyr1,4][C(CN)3] [Pip1,4][C(CN)3] [Pyr1,4][Tf2N]

Operating Voltage 2.9 V[2] 3.0 V[2] 3.5 V[2]

Specific Capacitance
Higher than [Pip1,4]

[C(CN)3][5]

Lower than [Pyr1,4]

[C(CN)3][5]

Dependent on

electrode material and

conditions

Energy Density at

High Power

4.5 Wh kg⁻¹ at 7.2 kW

kg⁻¹[2]
-

3.0 Wh kg⁻¹ at similar

power[2]

Cycling Stability
Relatively stable

cycling behavior[5]

Relatively stable

cycling behavior[5]
Generally high

Experimental Protocols
To ensure the reproducibility and cross-validation of the presented data, detailed experimental

protocols are essential.

Synthesis of Silver Tricyanomethanide (A precursor for
ionic liquids)
A common method for synthesizing tricyanomethanide-based ionic liquids involves a

metathesis reaction using a silver salt.

Preparation of Reactant Solutions: Dissolve Potassium tricyanomethanide and silver

nitrate in deionized water separately.

Reaction: Add the silver nitrate solution dropwise to the Potassium tricyanomethanide
solution while stirring. A precipitate of silver tricyanomethanide will form.

Purification: The precipitate is then filtered, washed with water, and dried.

Electrochemical Characterization of EDLCs
The performance of an EDLC is evaluated through a series of electrochemical tests.

Cyclic Voltammetry (CV): This technique is used to determine the electrochemical stability

window of the electrolyte and to get a qualitative idea of the capacitive behavior.[7] The
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voltage is swept between two limits at a constant scan rate, and the resulting current is

measured.[7]

Galvanostatic Charge-Discharge (GCD): GCD is the standard method to determine the

specific capacitance, energy density, and power density of an EDLC.[8][9] The capacitor is

charged and discharged at a constant current between defined voltage limits.[8]

Electrochemical Impedance Spectroscopy (EIS): EIS is used to investigate the internal

resistance and ion diffusion behavior of the EDLC.[7] An AC voltage of small amplitude is

applied over a range of frequencies, and the impedance is measured.[7]

Visualizing Experimental Workflows
The following diagrams illustrate the logical flow of processes described in this guide.
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Caption: Workflow for IL synthesis and EDLC testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.4c07518
https://www.gamry.com/assets/Uploads/resources/Final-Gamry-Testing-Super-Capacitors-Final.pdf
https://www.researchgate.net/profile/Jules-Hammond/post/How_to_estimate_error_for_specific_capacity_in_cyclic_voltammetry_and_chronopotentiometry/attachment/5c77ce19cfe4a781a5840d9b/AS%3A731251770150914%401551355416941/download/Best+Practice+Methods+For+Determining+An+Electrode+Material%27s+Performance+For+Ultracapacitors.pdf
https://www.gamry.com/assets/Uploads/resources/Final-Gamry-Testing-Super-Capacitors-Final.pdf
https://pubs.acs.org/doi/10.1021/acsomega.4c07518
https://pubs.acs.org/doi/10.1021/acsomega.4c07518
https://www.benchchem.com/product/b1589653?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anion Properties

EDLC Performance

Anion Structure
([C(CN)3]⁻ vs. Alternatives)

Ionic Conductivity

influences

Viscosity

influences

Electrochemical Stability

influences

Power Density

determines affects

Operating Voltage

determines

Energy Density

affects (V²)

Click to download full resolution via product page

Caption: Relationship between anion properties and EDLC performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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